Cas no 407627-42-3 (4-(2,4-Dichlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 4-(2,4-Dichlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 407627-42-3
• MF: C₈H₅Cl₂N₃O
• MW: 230.050799131393
• CID: 2654895
• PubChem ID: 53439858
• Update Time: 2025-04-21

4-(2,4-Dichlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dichlorophenyl)-1H-1,2,4-triazol-5-one
• DTXSID00702198
• 4-(2,4-Dichlorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 407627-42-3

• Inchi： 1S/C8H5Cl2N3O/c9-5-1-2-7(6(10)3-5)13-4-11-12-8(13)14/h1-4H,(H,12,14)
• InChI Key： ZUVRHXBCWFEBPC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C=NNC1=O)Cl

Computed Properties

• Exact Mass: 228.9809672Da
• Monoisotopic Mass: 228.9809672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),